![molecular formula C15H15F3N4OS B2441142 4-{4-[(5-Methyl-2-thienyl)carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine CAS No. 1775544-32-5](/img/structure/B2441142.png)
4-{4-[(5-Methyl-2-thienyl)carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-{4-[(5-Methyl-2-thienyl)carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine is a synthetic compound that has been widely researched in the field of medicinal chemistry. It belongs to the class of pyrimidine derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
Synthesis and Biological Activities
- A study has synthesized novel compounds related to 4-{4-[(5-Methyl-2-thienyl)carbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine, which showed significant anti-inflammatory and analgesic activities, acting as cyclooxygenase-1/2 (COX-1/2) inhibitors (Abu‐Hashem et al., 2020).
Anticancer Properties
- Derivatives of this compound have been investigated for their antiproliferative effects against human cancer cell lines, with some showing potential as anticancer agents (Mallesha et al., 2012).
- Another study designed and synthesized 2,4,6-trisubstituted pyrimidine derivatives containing benzothiazole moiety, showing moderate to strong antitumor activities against certain cancer cells (Li et al., 2020).
Receptor Binding and Pharmacological Activities
- Research has been conducted on the structure-activity relationship of piperazin-1-yl substituted unfused heterobiaryls, with implications for binding affinity to 5-HT7 receptors (Strekowski et al., 2016).
- Another study discovered and synthesized thieno[2,3-d]pyrimidine derivatives as selective vascular endothelial growth factor receptor 3 (VEGFR3) inhibitors, showing potential for treating metastatic breast cancer (Li et al., 2021).
Antimicrobial and Antifungal Applications
- A study synthesized thiazolidinone derivatives linked with 1-pyridin-2-yl-piperazine, evaluating their antimicrobial activity against various bacteria and fungi (Patel et al., 2012).
Metabolism and Pharmacokinetics
- Research on the metabolism of flumatinib, a tyrosine kinase inhibitor, in chronic myelogenous leukemia patients, highlights the metabolic pathways of compounds structurally similar to this compound (Gong et al., 2010).
Miscellaneous Applications
- A study explored the microwave-assisted synthesis of fused heterocycles incorporating the trifluoromethyl moiety, which is relevant to the chemical class of this compound (Shaaban, 2008).
properties
IUPAC Name |
(5-methylthiophen-2-yl)-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3N4OS/c1-10-2-3-11(24-10)14(23)22-6-4-21(5-7-22)13-8-12(15(16,17)18)19-9-20-13/h2-3,8-9H,4-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXELMEDPLOMYLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=O)N2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.